Cas no 253786-56-0 (3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile)

3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile is a nitrile-functionalized indole derivative with a dioxo-substituted heterocyclic core. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive nitrile group and electron-deficient indole scaffold, which make it a versatile intermediate for further functionalization. The presence of the dioxo moiety enhances its utility in cyclization and cross-coupling reactions. Its structural features also suggest potential applications in the development of bioactive molecules, particularly in medicinal chemistry where indole derivatives are widely explored. The compound's stability and well-defined reactivity profile contribute to its suitability for controlled synthetic applications.
3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile structure
253786-56-0 structure
Product Name:3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile
CAS No:253786-56-0
MF:C11H8N2O2
MW:200.193422317505
MDL:MFCD00218691
CID:1077209
PubChem ID:1714598
Update Time:2025-06-07

3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile
    • 3-(2,3-DIMETHYLPHENYL)-2-PROPENOIC ACID
    • 3-(2,3-Dimethylphenyl)-propensaeure
    • 3-(2,3-dimethylphenyl)propionaldehyde
    • 3-(2,3-dioxo-indolin-1-yl)-propionitrile
    • AC1NFX53
    • SureCN690917
    • MFCD00218691
    • 3-(2,3-dioxoindol-1-yl)propanenitrile
    • LS-01987
    • SR-01000394035
    • ALBB-005263
    • SR-01000394035-1
    • SB65253
    • STK500238
    • CCG-236095
    • 3-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)propanenitrile
    • 3-(2,3-Dioxoindolin-1-yl)propanenitrile
    • SCHEMBL11419367
    • 253786-56-0
    • AKOS000582900
    • EU-0067368
    • 3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)propane nitrile
    • MDL: MFCD00218691
    • Inchi: 1S/C11H8N2O2/c12-6-3-7-13-9-5-2-1-4-8(9)10(14)11(13)15/h1-2,4-5H,3,7H2
    • InChI Key: QJBZWCHIEWPKTK-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2N1CCC#N)=O

Computed Properties

  • Exact Mass: 200.058577502g/mol
  • Monoisotopic Mass: 200.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 61.2Ų

3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile Security Information

  • HazardClass:IRRITANT

3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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